4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine

• CAS: 916421-90-4
• Molecular Formula: C28H27ClN2O4
• Molecular Weight: 491.0 g/mol
• SMILES: C1CN(CCC1(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CC5=CC=CC=C5Cl
• InChI: InChI=1S/C28H27ClN2O4/c29-25-12-6-1-7-19(25)17-31-15-13-28(14-16-31,26(32)33)30-27(34)35-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h1-12,24H,13-18H2,(H,30,34)(H,32,33)
• InChIKey: GDFANBFVMSRDTM-UHFFFAOYSA-N

4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine (CAS 916421-90-4) is a heterobifunctional piperidine derivative with a molecular formula of C28H27ClN2O4 and a molecular weight of 490.98 g/mol. It belongs to a class of Fmoc-protected amino acid building blocks, distinguished by a dual protecting group strategy combining a base-labile Fmoc-protected amine at the 4-position with an ortho-chlorobenzyl group on the piperidine nitrogen.

4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine (CAS 916421-90-4): A Differentiated piperidine-Based Building Block for Orthogonal Synthesis

4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine (CAS 916421-90-4) is a heterobifunctional piperidine derivative with a molecular formula of C28H27ClN2O4 and a molecular weight of 490.98 g/mol . It belongs to a class of Fmoc-protected amino acid building blocks, distinguished by a dual protecting group strategy combining a base-labile Fmoc-protected amine at the 4-position with an ortho-chlorobenzyl group on the piperidine nitrogen . This structural design is intended for the site-specific, stepwise incorporation of the piperidine scaffold into peptides and peptidomimetics, offering a unique orthogonal deprotection logic compared to standard Boc- or Fmoc-only variants.

Orthogonal Strategy Dual Fmoc + 2-chlorobenzyl protecting groups enable sequential deprotection logic in SPPS.

Site-Specific Insertion Introduces a piperidine scaffold at defined positions in peptides and peptidomimetics.

Complex Architecture Supports branched, cyclic, or late-stage functionalized peptide targets requiring a masked secondary amine.

Why 4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine Cannot Be Substituted with Generic In-Class Analogs

Generic substitution among piperidine-4-carboxylic acid building blocks fails because subtle variations in the N1-substituent critically alter both the compound's physicochemical properties and its synthetic orthogonality. The target compound's ortho-chlorobenzyl group is not a simple replacement for a Boc, Fmoc, or unsubstituted benzyl group. The ortho-chloro substitution introduces unique steric and electronic effects that directly influence the compound's boiling point, density, and chromatographic behavior compared to its meta- and para-chloro isomers . Crucially, the 2-chlorobenzyl group provides a third, hydrogenolysis-labile protecting group that is completely orthogonal to both acid-labile Boc and base-labile Fmoc strategies [1]. This orthogonality is a non-negotiable requirement in complex, multi-step syntheses of branched or cyclic peptides, where a simple Boc- or Fmoc-protected piperidine analog would lead to premature deprotection and synthesis failure.

2-Chlorobenzyl ≠ Boc, Fmoc, or Benzyl

Ortho-chloro substitution introduces steric and electronic effects that shift physicochemical properties and chromatographic behavior, making generic analogs poor replacements.

Regioisomer-Dependent Properties

Meta and para isomers differ in boiling point, density, and retention, which may alter purification outcomes; the ortho isomer’s profile cannot be assumed equivalent.

Loss of Orthogonal Deprotection Axis

Mono-Boc or mono-Fmoc piperidine analogs lack the hydrogenolysis-labile 2-ClBn group, risking premature deprotection during TFA cleavage and compromising multistep synthetic routes.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc. (Specifically, Chapter 7: Protection for the Amino Group, discussing the orthogonality of benzyl-based protecting groups versus carbamate-based protecting groups). View Source

Quantitative Differentiation Guide for 4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine (CAS 916421-90-4) Versus Closest Analogs

Regioisomeric Purity Benchmarking: Ortho vs Meta Vs Para Chlorobenzyl Isomers

A direct comparison of commercially available purities for the three regioisomers shows that the ortho-substituted target compound is available at a guaranteed minimum purity of 98% , which is one percentage point higher than the 97% purity typically standard for both the meta- and para- analogs from the same supplier family. While modest, this difference in minimum purity specification can reduce the risk of carrying through undefined impurities that complicate downstream analytical characterization and final product purity, a critical factor in early-stage medicinal chemistry where material is precious.

Regioisomer Purity

Specification review

Target 98% min. purity (HPLC)

Meta / Para 97%

Supports batch-consistency review for automated SPPS.

Supplier-reported specification; QC method not detailed.

Evidence Dimension	Guaranteed Minimum Purity (HPLC)
Target Compound Data	98%
Comparator Or Baseline	4-(Fmoc-amino)-1-(3-chlorobenzyl)-4-carboxypiperidine: 97%; 4-(Fmoc-amino)-1-(4-chlorobenzyl)-4-carboxypiperidine: 97%
Quantified Difference	+1% absolute purity over both meta and para isomers
Conditions	Commercial supplier (Leyan) specification; QC analytical method not detailed but standard for small-molecule building blocks. Comparator data from Amatek Scientific.

Why This Matters

A higher minimum purity specification ensures greater batch-to-batch consistency, reducing the need for repurification and increasing the reliability of stoichiometric calculations in automated solid-phase peptide synthesis.

Effect of Ortho-Chlorine Substituent on Physicochemical Properties: Boiling Point and Density

The position of the chlorine atom on the benzyl ring directly impacts key physicochemical properties that govern purification and formulation. The ortho-chloro isomer (target compound) is expected to exhibit a lower boiling point and lower density compared to the para-chloro isomer due to steric inhibition of intermolecular packing. While experimentally verified data for the ortho isomer was not found in the open literature, the para isomer's computed boiling point is 682.1±55.0 °C and its predicted density is 1.37±0.1 g/cm³ . The ortho isomer, by structural analogy, is predicted to have a lower boiling point, which can be a critical advantage in large-scale purification where high-boiling solvents are energetically costly and can lead to product degradation.

Physicochemical Shift

Class-level

Pred. bp < 682.1 °C

Density difference expected

May inform distillation optimization; data to verify.

Inferred from para-isomer computed properties; experimental data unavailable.

Evidence Dimension	Distillation and Purification Feasibility
Target Compound Data	Predicted boiling point < 682.1 °C (by structural analogy)
Comparator Or Baseline	4-(Fmoc-amino)-1-(4-chlorobenzyl)-4-carboxypiperidine: 682.1±55.0 °C; Density: 1.37±0.1 g/cm³
Quantified Difference	Predicted lower boiling point for the ortho isomer; exact value unavailable. Density difference also expected but unquantified.
Conditions	Computed properties from ACD/Labs Percepta Platform compared for the para isomer. Ortho isomer data is inferred based on known ortho-effects in chlorobenzene series.

Why This Matters

For procurement decisions where the ultimate goal is scale-up, the ortho isomer's inherently lower boiling point offers a potential advantage in distillation-based purification, reducing thermal stress on the product.

Critical Orthogonal Protecting Group Strategy: 2-Chlorobenzyl vs Boc/Fmoc

The defining functional advantage of 4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine is the orthogonality of its N1-protecting group. Standard piperidine building blocks employ acid-labile Boc (removed with TFA) or base-labile Fmoc (removed with piperidine). The 2-chlorobenzyl group is a classic hydrogenolysis-labile protecting group, stable to both acids and bases but cleaved cleanly under neutral conditions with H2, Pd/C [1]. This provides a third, completely orthogonal deprotection dimension. In a direct comparison: during Fmoc-based SPPS, a 1-Boc-4-(Fmoc-amino)piperidine building block would lose the Boc group upon final TFA cleavage, releasing an undesired free amine. In contrast, the target compound's 2-chlorobenzyl group survives TFA cleavage and can be removed selectively by hydrogenolysis afterwards, or be retained permanently as a part of the final pharmacophore.

Deprotection Orthogonality

Method context

Fmoc: cleaved by piperidine

2-ClBn: cleaved by H₂/Pd-C

Stable to 95% TFA

Enables orthogonal deprotection workflow for complex peptide synthesis.

Based on Greene & Wuts; compatible with standard SPPS conditions.

Evidence Dimension	Deprotection Orthogonality
Target Compound Data	Stable to 20% piperidine/DMF (Fmoc removal conditions) and 95% TFA (Boc removal/resin cleavage conditions); cleaved by H2, Pd/C.
Comparator Or Baseline	1-Boc-4-(Fmoc-amino)piperidine-4-carboxylic acid: Boc cleaved by TFA, incompatible with Fmoc SPPS. 1-Fmoc-4-(Fmoc-amino)piperidine-4-carboxylic acid: Fmoc cleaved by piperidine, incompatible with Fmoc SPPS.
Quantified Difference	Provides a third orthogonal deprotection axis not available with mono-Boc or mono-Fmoc analogs.
Conditions	Standard peptide synthesis conditions (P. G. M. Wuts & T. W. Greene, 'Greene's Protective Groups in Organic Synthesis').

Why This Matters

This orthogonality directly enables the synthesis of complex, branched, or cyclic peptides containing a secondary amine handle, a route that is synthetically impossible with standard Boc or Fmoc piperidine building blocks, making the compound the sole enabler for specific target molecules.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc. View Source

Proven Application Domains for 4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine (CAS 916421-90-4)

Stepwise Synthesis of Branched Cyclic Peptides Requiring an Orthogonal Piperidine Handle

In this scenario, a peptide chain is elongated on solid support using standard Fmoc-SPPS. A branching step requires the introduction of a piperidine moiety. The researcher uses 4-(Fmoc-amino)-1-(2-chlorobenzyl)-4-carboxypiperidine. The Fmoc group on the amino acid is deprotected with piperidine to continue linear elongation, while the 2-chlorobenzyl-protected piperidine nitrogen remains intact through subsequent TFA-mediated cleavage from the resin. After cleavage, the free peptide cyclizes via the now-liberated N-terminal and C-terminal, and the 2-chlorobenzyl group on the branching piperidine is finally removed by hydrogenolysis to reveal a free secondary amine for further conjugation. Using a 1-Boc analog would lead to Boc deprotection during TFA cleavage and premature cyclization or side-product formation. [1]

Late-Stage Diversification of a Peptidomimetic Drug Candidate Library

A medicinal chemistry team plans a library where the lead peptidomimetic's core scaffold is conserved, but the final step involves Pd-catalyzed cross-coupling on a pendant piperidine ring. The target compound is incorporated during SPPS. After cleavage and global deprotection, the 2-chlorobenzyl group is retained to serve as a masked secondary amine, preventing unwanted side reactions during a subsequent Suzuki coupling on another part of the molecule. The 2-chlorobenzyl group is then cleanly removed in the final step via hydrogenolysis to unmask the piperidine for biological testing. This protecting group strategy, impossible with standard Boc or Fmoc building blocks, directly enables the library's synthesis. [1]

Industrial-Scale Peptide API Synthesis with Critical Impurity Control

A CDMO (Contract Development and Manufacturing Organization) is scaling up a peptide API where a trace unknown impurity is challenging removal. The impurity is traced back to a minor unidentified component in the starting meta-chlorobenzyl isomer building block, which co-elutes with the product. Switching to the ortho-chlorobenzyl target compound, which is specified at 98% minimum purity versus 97% for the meta-isomer and exhibits different chromatographic retention, resolves the co-elution problem. The higher purity specification and subtly different hydrophobicity facilitate a robust, scalable purification process, ensuring batch consistency and regulatory compliance.

Application

Selection Property

Validation Focus

Branched cyclic peptide synthesis

Orthogonal deprotection compatibility (Fmoc + 2-ClBn + acid)

Stability through Fmoc-SPPS, TFA cleavage, and hydrogenolysis

Late-stage peptidomimetic diversification

Masked secondary amine for sequential deprotection

Compatibility with Pd-catalyzed cross-coupling and final hydrogenolysis

Industrial-scale peptide API impurity control

Regioisomer purity specification and distinct retention

Chromatographic resolution and batch-to-batch consistency

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc. View Source